Cas no 51362-24-4 (4-Pyridineacetic acid, 2-phenoxy-)

4-Pyridineacetic acid, 2-phenoxy- structure
51362-24-4 structure
Product Name:4-Pyridineacetic acid, 2-phenoxy-
CAS No:51362-24-4
MF:C13H11NO3
MW:229.231343507767
CID:362456
PubChem ID:13239570
Update Time:2025-04-19

4-Pyridineacetic acid, 2-phenoxy- Chemical and Physical Properties

Names and Identifiers

    • 4-Pyridineacetic acid, 2-phenoxy-
    • 2-(2-phenoxypyridin-4-yl)acetic acid
    • (2-Phenoxypyridin-4-yl)acetic acid
    • DTXSID50531177
    • 51362-24-4
    • Inchi: 1S/C13H11NO3/c15-13(16)9-10-6-7-14-12(8-10)17-11-4-2-1-3-5-11/h1-8H,9H2,(H,15,16)
    • InChI Key: MOOIRYMOTDUKLC-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)C1C=C(C=CN=1)CC(=O)O

Computed Properties

  • Exact Mass: 229.07393
  • Monoisotopic Mass: 229.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 59.4Ų

Experimental Properties

  • PSA: 59.42
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